Cas no 1691001-60-1 (4-(Butan-2-yloxy)-2-chloropyrimidin-5-amine)

• Product Name: 4-(Butan-2-yloxy)-2-chloropyrimidin-5-amine
• CAS No: 1691001-60-1
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• CID: 5738668
• PubChem ID: 108137106
• Update Time: 2025-10-10

4-(Butan-2-yloxy)-2-chloropyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1294627
• 1691001-60-1
• 4-(Butan-2-yloxy)-2-chloropyrimidin-5-amine
• 4-Butan-2-yloxy-2-chloropyrimidin-5-amine
• 5-Pyrimidinamine, 2-chloro-4-(1-methylpropoxy)-

• Inchi： 1S/C8H12ClN3O/c1-3-5(2)13-7-6(10)4-11-8(9)12-7/h4-5H,3,10H2,1-2H3
• InChI Key： NJGJEGZMVOWLEL-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)OC(C)CC)N

Computed Properties

• Exact Mass: 201.0668897g/mol
• Monoisotopic Mass: 201.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 359.9±22.0 °C(Predicted)
• pka: 1.33±0.29(Predicted)

Additional information on 4-(Butan-2-yloxy)-2-chloropyrimidin-5-amine

Comprehensive Overview of 4-(Butan-2-yloxy)-2-chloropyrimidin-5-amine (CAS No. 1691001-60-1)

4-(Butan-2-yloxy)-2-chloropyrimidin-5-amine (CAS No. 1691001-60-1) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique butan-2-yloxy and chloropyrimidin-5-amine functional groups, serves as a key intermediate in the synthesis of biologically active molecules. Its structural versatility makes it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for pyrimidine-based compounds has surged due to their widespread applications in medicinal chemistry. Researchers are particularly interested in 4-(Butan-2-yloxy)-2-chloropyrimidin-5-amine for its potential role in targeting cancer pathways and infectious diseases. The compound's chloro and amine substituents enhance its reactivity, enabling precise modifications for tailored therapeutic effects. This aligns with the growing trend of personalized medicine and targeted drug delivery, which dominate current scientific discourse.

The synthesis of CAS No. 1691001-60-1 involves multi-step organic reactions, often starting from 2,4-dichloropyrimidine or similar precursors. Optimizing the yield and purity of this compound is a focal point for chemists, as impurities can significantly impact downstream applications. Advanced techniques like HPLC purification and NMR characterization are employed to ensure high-quality output, meeting the stringent standards of GMP compliance and regulatory approvals.

From an industrial perspective, 4-(Butan-2-yloxy)-2-chloropyrimidin-5-amine is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods and solvent-free reactions to minimize environmental impact. This resonates with the global push toward eco-friendly manufacturing, a topic frequently searched by professionals in the chemical and pharmaceutical sectors.

In agrochemical applications, this compound's derivatives exhibit promising herbicidal and fungicidal properties. Its mode of action often involves disrupting enzyme pathways in pests, making it a candidate for next-generation crop protection solutions. Given the rising concerns over food security and pesticide resistance, such innovations are highly sought after in agricultural research.

For researchers exploring structure-activity relationships (SAR), 4-(Butan-2-yloxy)-2-chloropyrimidin-5-amine offers a modular scaffold for derivatization. Computational tools like molecular docking and QSAR modeling are frequently used to predict its interactions with biological targets. These methodologies align with the increasing integration of AI-driven drug design, a hot topic in modern pharmacology.

In summary, CAS No. 1691001-60-1 represents a critical asset in both academic and industrial settings. Its relevance to drug development, agrochemical innovation, and sustainable chemistry ensures its continued prominence in scientific literature. As the fields of precision medicine and green technology evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.